Cas no 1804362-64-8 (2-(Fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 2-(Fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1804362-64-8
• MF: C₉H₅F₄IN₂O
• MW: 360.046888113022
• CID: 4835743
• Update Time: 2025-06-07

2-(Fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C9H5F4IN2O/c10-3-7-5(1-2-15)8(6(14)4-16-7)17-9(11,12)13/h4H,1,3H2
• InChI Key： AZELZRQKYRYTKR-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CF)C(CC#N)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• XLogP3: 2.5
• Topological Polar Surface Area: 45.9

Additional information on 2-(Fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetonitrile

Professional Introduction to 2-(Fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804362-64-8)

2-(Fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804362-64-8) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various biologically active molecules. The presence of multiple functional groups, including a fluoromethyl, an iodo substituent, and a trifluoromethoxy group, makes it particularly valuable for constructing complex pharmacophores.

The fluoromethyl group is known for its ability to enhance metabolic stability and binding affinity in drug candidates. Its incorporation into a pyridine core can significantly influence the pharmacokinetic properties of the final molecule. In contrast, the iodo substituent provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely employed in drug discovery to introduce complexity and diversity into molecular libraries.

The trifluoromethoxy group is another critical feature that contributes to the compound's utility in medicinal chemistry. This group is renowned for its ability to improve lipophilicity and binding interactions with biological targets. Recent studies have highlighted the role of trifluoromethoxy-containing compounds in the development of next-generation therapeutics, particularly in oncology and central nervous system disorders. The combination of these three distinct functional groups in 2-(fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetonitrile makes it an attractive scaffold for designing novel drugs with enhanced efficacy and selectivity.

In the context of current research, this compound has been explored as a precursor for developing small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its potential in generating inhibitors of kinases and other enzymes involved in cancer progression. The pyridine core, flanked by these electron-withdrawing and electron-donating groups, can be tailored to modulate enzyme activity through precise steric and electronic tuning. This flexibility has enabled researchers to design molecules that exhibit high potency against specific therapeutic targets.

The synthesis of 2-(fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetonitrile involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps typically include halogenation reactions, nitrile formation, and functional group interconversions. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to streamline these processes. These approaches not only improve efficiency but also enhance scalability, making it feasible to produce larger quantities of the compound for preclinical and clinical studies.

The growing interest in fluorinated compounds stems from their unique physicochemical properties that can be leveraged to optimize drug-like characteristics. For example, fluorine atoms can alter solubility, permeability, and metabolic stability, all of which are critical factors in drug development. The presence of multiple fluorinated moieties in 2-(fluoromethyl)-5-iodo-4-(trifluoromethoxy)pyridine-3-acetonitrile underscores its potential as a building block for next-generation therapeutics designed to overcome challenges associated with poor bioavailability or rapid degradation.

In conclusion, 2-(Fluoromethyl)-5-Iodo-4-()pyridine-3-acetonitrile (CAS No. 1804362-64-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and reactivity make it an invaluable tool for the design and synthesis of novel therapeutic agents. As research continues to uncover new applications for this compound, its role in drug discovery is expected to expand further, contributing to the development of innovative treatments for a wide range of diseases.